Cas no 63244-03-1 (2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester)

2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester structure
63244-03-1 structure
Product Name:2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester
CAS No:63244-03-1
MF:C14H11NO2S2
MW:289.37264084816
CID:1649168
Update Time:2024-08-30

2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methylester
    • 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-3-phenyl-, methyl ester
    • Inchi: 1S/C14H11NO2S2/c1-17-13(16)12-11(9-6-4-3-5-7-9)10(8-15)14(18-2)19-12/h3-7H,1-2H3
    • InChI Key: PLYHDVHOJMQTAQ-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)SC(SC)=C(C#N)C=1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 289.02323

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Melting Point: 98-100 °C(Solv: methanol (67-56-1))
  • Boiling Point: 462.8±45.0 °C(Predicted)
  • PSA: 50.09
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